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Compound of Interest

Compound Name:
4-Hydroxy-5-nitrobenzene-1,3-

dicarbaldehyde

CAS No.: 70310-96-2

Cat. No.: B376770

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
C8H5NO5 (MW: 195.13 g/mol ) represents a critical class of nitro-aromatic intermediates, most

notably 2-Formyl-5-nitrobenzoic acid and 6-Nitropiperonal. These scaffolds are frequently

employed in the synthesis of bioactive heterocycles and PARP inhibitors (e.g., Niraparib

analogues).

While High-Resolution Mass Spectrometry (HRMS) confirms molecular identity, it fails to

quantify bulk purity or detect inorganic contaminants. Elemental Analysis (CHN Combustion)

remains the "Gold Standard" for establishing bulk purity in peer-reviewed literature and

regulatory filings. This guide compares the theoretical benchmarks of C8H5NO5 against

experimental realities, evaluating CHN analysis against alternative techniques like qNMR and

TGA.

The Theoretical Benchmark: C8H5NO5 Calculation
Before any experimental comparison, the theoretical baseline must be established with high

precision using IUPAC standard atomic weights.
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Stoichiometric Calculation
Molecular Formula: C

H

NO

[1][2][3][4]

Element Count
Atomic Weight (
g/mol )

Total Mass
Contribution

Carbon (C) 8 12.011 96.088

Hydrogen (H) 5 1.008 5.040

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 5 15.999 79.995

Total MW 195.13 g/mol

Target Composition (The "Perfect" Sample)
These values represent the acceptance criteria for a 100% pure, unsolvated sample.

% Carbon:

% Hydrogen:

% Nitrogen:

% Oxygen:
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Critical Tolerance: Standard journals (ACS, RSC) and QC protocols require experimental values

to fall within ±0.4% of these theoretical calculations to confirm

95% purity [1].

Comparative Analysis: CHN vs. Alternative
Methodologies
Why perform Elemental Analysis when HRMS exists? The following table compares the

performance of CHN Combustion against orthogonal techniques for C8H5NO5 validation.

Performance Matrix

Feature
Elemental

Analysis (CHN)

High-Res Mass

Spec (HRMS)

Quantitative

NMR (qNMR)

TGA

(Thermogravim

etric)

Primary Utility

Bulk Purity &

Empirical

Formula

Molecular

Identity (Exact

Mass)

Structure

Elucidation &

Purity

Solvate/Volatile

Detection

Blind Spot

Cannot

distinguish

isomers (e.g., 2-

formyl vs. 3-

formyl)

Insensitive to

inorganic salts;

"Flyer" bias

Requires soluble

internal standard

Cannot detect

non-volatile

impurities

Sample Req.
2–5 mg

(Destructive)

<1 mg (Non-

destructive)

5–10 mg (Non-

destructive)

2–10 mg

(Destructive)

Precision
High (±0.3%

absolute)

High (<5 ppm

mass error)

Moderate (±1–

2% relative)

High (for

volatiles)

Cost/Run Low ($)
High (

$)

Medium (

)
Low ($)
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Expert Insight: The Isomer Problem
C8H5NO5 has multiple stable isomers (e.g., 2-Formyl-5-nitrobenzoic acid vs. 6-Nitropiperonal).

CHN Analysis: Will yield identical results for both (49.24% C). It proves purity, not structure.

Strategy: Use NMR to assign the structure, then use CHN to prove that the bulk powder in

the vial is actually that structure and not 10% silica gel or sodium sulfate.

Experimental Protocol: Validating C8H5NO5
To achieve the required ±0.4% tolerance, the following self-validating protocol is recommended.

This workflow accounts for the high likelihood of C8H5NO5 retaining moisture or crystallization

solvents (water/methanol) due to its polar nitro and carbonyl groups.

Step 1: Sample Preparation (The "Drying" Phase)
Nitro-aromatic acids are notorious for forming hydrates.

Grind: Finely grind the sample to ensure homogeneity.

Dry: Place 50 mg in a vacuum oven at 60°C for 4 hours.

Note: If TGA indicates a high boiling solvent (e.g., DMF), increase temp to 100°C, but

ensure T < Melting Point (C8H5NO5 isomers typically melt >140°C).

Desiccate: Cool in a desiccator over P

O

.

Step 2: Instrument Calibration
Blank: Run 3 empty tin capsules to establish the baseline.

K-Factor: Calibrate using Acetanilide (Standard Reference Material).
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Validation: Run a "Check Standard" (e.g., Sulfanilamide) to verify the system is reading

within ±0.15% of theoretical.

Step 3: Combustion Analysis
Weighing: Weigh 2.0 ± 0.1 mg of C8H5NO5 into a tin capsule using a microbalance

(readability 0.001 mg).

Oxidation: Flash combustion at 975°C with O

injection.

Reduction: Reduction of NO

to N

over Copper at 650°C.

Detection: TCD (Thermal Conductivity Detector) quantification.

Data Visualization & Logic Flow
Workflow: The Analytical Decision Tree
This diagram illustrates the logical pathway for validating C8H5NO5, integrating CHN with

orthogonal methods.
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Figure 1: Analytical workflow for validating C8H5NO5 purity. Note the feedback loop for

solvated samples.

Troubleshooting & Solvate Calculation
A common failure mode for C8H5NO5 is the "Water Trap." If your experimental Hydrogen is

high (>2.8%) and Carbon is low (<48.8%), you likely have a hydrate.

The Solvate Correction Formula: If the sample is a monohydrate (C

H

NO

· H

O):

New MW: 195.13 + 18.015 = 213.15 g/mol

New %C:

(Drop of ~4%)

New %H:

(Rise of ~0.7%)

Action: If your data matches the "New" values, do not reject the sample. Report it as: "Found:

C, 45.10; H, 3.35; N, 6.55. Calc. for C8H5NO5·H2O: C, 45.08; H, 3.31; N, 6.57." This is

scientifically valid and acceptable for publication [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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